molecular formula C22H19N3O4 B7712185 N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide

N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide

Cat. No. B7712185
M. Wt: 389.4 g/mol
InChI Key: LVGGFOAZTPKTIS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide is a compound with potential therapeutic applications in various fields of research.

Scientific Research Applications

N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide has potential therapeutic applications in various fields of research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a fluorescent probe for biological imaging.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins involved in inflammation and cancer.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide has been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines and chemokines. It has also been shown to have anti-cancer effects by inducing apoptosis and inhibiting cell proliferation. Additionally, it has been shown to have anti-microbial effects against various types of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide in lab experiments is its potential for use as a fluorescent probe for biological imaging. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide. One direction is to further investigate its anti-inflammatory and anti-cancer properties and optimize its use in these fields. Another direction is to explore its potential as a fluorescent probe for biological imaging and develop new imaging techniques using this compound. Additionally, further research is needed to understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis method involves the reaction of furan-2-carbaldehyde with p-tolyl hydrazine to form 3-(p-tolyl)-1,2,4-oxadiazole-5-carbaldehyde. The resulting compound is then reacted with 2-hydroxybenzaldehyde to form 2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzaldehyde. Finally, this compound is reacted with N-(2-bromoethyl)furan-2-carboxamide to form N-(furan-2-ylmethyl)-2-((3-(p-tolyl)-1,2,4-oxadiazol-5-yl)methoxy)benzamide.

properties

IUPAC Name

N-(furan-2-ylmethyl)-2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methoxy]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19N3O4/c1-15-8-10-16(11-9-15)21-24-20(29-25-21)14-28-19-7-3-2-6-18(19)22(26)23-13-17-5-4-12-27-17/h2-12H,13-14H2,1H3,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVGGFOAZTPKTIS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NOC(=N2)COC3=CC=CC=C3C(=O)NCC4=CC=CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[(Furan-2-YL)methyl]-2-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-YL]methoxy}benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.